2-Fluoro-6-(piperazin-1-yl)benzonitrile hydrochloride
Overview
Description
2-Fluoro-6-(piperazin-1-yl)benzonitrile hydrochloride (2FPBH) is a synthetic compound that has been studied for its potential applications in scientific research and lab experiments. It is an organic compound that is composed of a benzene ring, a piperazine ring, and a fluorine atom. 2FPBH has been used for a variety of purposes, ranging from the study of the structure and function of proteins to the development of drugs for the treatment of diseases. In
Scientific Research Applications
Luminescent Properties and Photo-induced Electron Transfer
Piperazine-substituted naphthalimide compounds, which share a structural motif with 2-Fluoro-6-(piperazin-1-yl)benzonitrile hydrochloride, have been synthesized and studied for their luminescent properties and potential as pH probes due to their fluorescence response to pH changes. These studies explore the electron transfer mechanisms that can quench fluorescence, providing insights into the design of fluorescent probes for scientific and medical applications (Gan et al., 2003).
Antimicrobial Activities
Fluorinated piperazine and benzonitrile derivatives have been synthesized and evaluated for their antibacterial activities, particularly against multidrug-resistant strains. The presence of fluoro and trifluoromethyl groups on the piperazine ring systems has been shown to influence the biological activity against various bacterial species, highlighting the potential of these compounds in developing new antibacterial agents (Patel et al., 2020).
Role in Synthesis of Pharmaceutical Agents
The piperazine moiety, similar to that in 2-Fluoro-6-(piperazin-1-yl)benzonitrile hydrochloride, is a critical component in the synthesis of several pharmaceutical agents. Studies have focused on synthesizing novel derivatives of known drugs, such as fluoroquinolone antibiotics, to enhance their properties or reduce side effects. This research underscores the importance of such compounds in the development and optimization of therapeutic agents (Langer et al., 2003).
Antiviral and Antimicrobial Evaluations
Compounds containing the piperazine structure have been evaluated for their antiviral and antimicrobial activities. These studies aim to identify new therapeutic agents capable of inhibiting the growth of resistant pathogens, including HIV-1, by interfering with specific stages of the viral life cycle or bacterial growth mechanisms (Dong et al., 2012).
properties
IUPAC Name |
2-fluoro-6-piperazin-1-ylbenzonitrile;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12FN3.ClH/c12-10-2-1-3-11(9(10)8-13)15-6-4-14-5-7-15;/h1-3,14H,4-7H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KVPRAWBLGRTSHW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=C(C(=CC=C2)F)C#N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClFN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-6-(piperazin-1-yl)benzonitrile hydrochloride | |
CAS RN |
1172753-27-3 |
Source
|
| Record name | 2-fluoro-6-(piperazin-1-yl)benzonitrile hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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